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Compound of Interest

(3-Bromo-4-methyl-5-
Compound Name:
nitrophenyl)methanol

Cat. No.: B12441646

Get Quote

\ J

CAS 72623-34-8 | Structural Analysis & Synthetic
Applications[1][2][3]
Executive Summary & Chemical Identity

CAS 72623-34-8 is a trisubstituted benzene derivative characterized by a dense functional
array: a benzylic alcohol, an aryl bromide, a nitro group, and a central methyl core.[1][2][3][4][5]
In drug discovery, this molecule serves as a "linchpin” intermediate. Its specific substitution
pattern (3,4,5-arrangement) allows researchers to independently manipulate three distinct
vectors—electronic modulation (nitro), structural extension (bromo), and solubility/linking
(alcohol)—making it ideal for Fragment-Based Drug Design (FBDD) and PROTAC linker
synthesis.[1][2]

Physicochemical Specifications
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Property Specification

Chemical Name (3-Bromo-4-methyl-5-nitrophenyl)methanol
Molecular Formula CsHsBrNO3

Molecular Weight 246.06 g/mol

Appearance Pale yellow to off-white solid

Melting Point 70-75 °C (Typical range for similar congeners)

Soluble in DMSO, DMF, MeOH, DCM; Insoluble

Solubility )

in water
pKa (Predicted) ~13.5 (Benzylic -OH)
LogP (Predicted) 1.8-21

Synthetic Utility & Reaction Logic

The value of CAS 72623-34-8 lies in its orthogonal reactivity.[1][2] A medicinal chemist can
selectively activate one functional group without disturbing the others, enabling the rapid
construction of complex libraries.

Core Reactivity Profiles

¢ Aryl Bromide (C-3 Position): A handle for Palladium-catalyzed cross-coupling.[1][2] The
presence of the electron-withdrawing nitro group at C-5 activates this position for oxidative
addition, facilitating Suzuki-Miyaura or Buchwald-Hartwig couplings even with challenging
partners.[1][2]

» Nitro Group (C-5 Position): A "masked" aniline. Post-coupling, this group can be reduced
(Fe/NHa4Cl or H2/Pd-C) to an amine, serving as a nucleophile for amide coupling or
heterocycle formation (e.g., benzimidazoles).[1]

e Benzylic Alcohol (C-1 Position): A versatile anchor.[1][2] It can be oxidized to a benzaldehyde
(for reductive amination), converted to a benzyl halide (for SN2 alkylation), or used directly in
Mitsunobu reactions.[1]
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Strategic Workflow Diagram

The following diagram illustrates the divergent synthetic pathways accessible from this core
scaffold.

Pd(PPh3)4, Ar-B(OH)2 Biaryl Scaffold
Base, Heat (via Suzuki Coupling)

Fe, NH4CI
or H2, Pd/C

Aniline Derivative
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(via Halogenation)

Click to download full resolution via product page

SOCI2 or
PBr3

Figure 1: Divergent synthesis map showing orthogonal transformations of the bromo, nitro, and
alcohol moieties.[1]

Experimental Protocols

Note: These protocols are standardized for this class of compounds. Always perform a pilot
scale reaction first.[1]

Protocol A: Suzuki-Miyaura Coupling (Bromine
Functionalization)

Objective: To attach an aryl group at the C-3 position while preserving the nitro and alcohol
groups.[1][2]

o Rationale: The electron-deficient nature of the ring (due to -NO2) stabilizes the oxidative
addition intermediate, but basic conditions must be mild to prevent side reactions at the
benzylic position.[1][2]
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Reagents:

e CAS 72623-34-8 (1.0 equiv)[1][2][5]

Arylboronic acid (1.2 equiv)[1][2]

Pd(dppf)Cl2[1][2]-DCM (0.05 equiv)[1][2]

K2CO:s (2.0 equiv)[1][2]

Solvent: 1,4-Dioxane/Water (4:1)[1][2]

Step-by-Step:

Charge a reaction vial with CAS 72623-34-8, arylboronic acid, and base.[1][2]

Degas the solvent (sparge with N2z for 10 min) and add to the vial.

Add the Pd catalyst under an inert atmosphere (N2/Ar).[1]

Heat to 80-90 °C for 4-12 hours. Monitor via LC-MS.

Workup: Dilute with EtOAc, wash with water/brine.[1] Dry over Na2SOa.[1]

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Nitro Reduction to Aniline

Obijective: To unmask the amine for further functionalization.[1]

« Rationale: Iron-mediated reduction is preferred over catalytic hydrogenation if the molecule
contains other reducible groups (like halides) that might be sensitive to Pd/Hz (preventing de-
halogenation).[1][2]

Reagents:
« Substrate (CAS 72623-34-8 derivative) (1.0 equiv)[1][2][3][4][5]

e lron powder (5.0 equiv)[1][2]
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e Ammonium Chloride (NH4Cl) (5.0 equiv)[1]

e Solvent: EtOH/Water (3:1)[1]

Step-by-Step:

Dissolve the substrate in EtOH/Water.[1]
e Add NH4Cl and Iron powder.
e Heat to reflux (70-80 °C) with vigorous stirring for 2—4 hours.

o Filtration: Filter hot through a Celite pad to remove iron residues.[1] Wash the pad with
MeOH.[1]

o Concentration: Evaporate volatiles. Partition residue between saturated NaHCOs and EtOAc.

[1]

Safety & Handling (E-E-A-T)

Working with nitroaromatics and benzyl halides requires strict adherence to safety standards.

o Explosion Hazard: While this specific alcohol is stable, polynitro compounds can be
explosive.[1] As a mono-nitro compound, the risk is lower, but avoid heating dry residues to
decomposition temperatures (>150 °C).[1]

o Toxicity: Halogenated nitroaromatics are potential skin sensitizers and mutagens.[1] Always
use a fume hood and nitrile gloves.[1]

» Storage: Store at 2—-8 °C under inert gas. Benzylic alcohols can slowly oxidize to aldehydes
upon prolonged exposure to air and light.[1]

Supplier Landscape

This compound is primarily available as a catalog item for research purposes (R&D grade).[1] It
Is not typically stocked in bulk metric tons but is available in gram to kilogram quantities for
synthesis.
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Supplier Catalog/ProductID Region Purity Grade
BLD Pharm BD01402264 Global/China >97% (HPLC)
ChemShuttle Ref # 72623-34-8 USA 95%+
Combi-Blocks (Check availability) USA Research Grade

Verification Note: Always request a Certificate of Analysis (CoA) confirming the *H-NMR
structure, particularly the integration of the benzylic -CHz- peak (~4.7 ppm) and the methyl
singlet (~2.4 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS#:1270803-91-2 | tert-butyl N-[2-amino-1-(2-ethylphenyl)ethyl]carbamate | Chemsrc
[chemsrc.com]

o 2.332883-48-4|(2-Bromo-5-nitrophenyl)methanol|BLD Pharm [bldpharm.com]
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3. 22162-22-7|1-Bromo-2,3-dimethyl-5-nitrobenzene|BLD Pharm [bldpharm.com]

4. 159730-72-0|2-Bromo-4-methyl-5-nitrobenzaldehyde|BLD Pharm [bldpharm.com]

5. 864550-40-3|5-Bromo-2-methyl-3-nitroaniline|BLD Pharm [bldpharm.com]

e To cite this document: BenchChem. [Technical Guide: (3-Bromo-4-methyl-5-
nitrophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12441646/docs#technical-guide-3-bromo-4-methyl-5-
nitrophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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